3-(3,4,5-Trifluorophenyl)-1,2-benzoxazol-6-yl furan-2-carboxylate

• Molecular Formula: C18H8F3NO4
• Molecular Weight: 359.3 g/mol
• IUPAC Name: [3-(3,4,5-trifluorophenyl)-1,2-benzoxazol-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C18H8F3NO4/c19-12-6-9(7-13(20)16(12)21)17-11-4-3-10(8-15(11)26-22-17)25-18(23)14-2-1-5-24-14/h1-8H
• InChI Key: RFABCSKTJVEZCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=NO3)C4=CC(=C(C(=C4)F)F)F

Description

3-(3,4,5-Trifluorophenyl)-1,2-benzoxazol-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C18H8F3NO4 and its molecular weight is 359.3 g/mol. The purity is usually 95%.
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Biological Activity

3-(3,4,5-Trifluorophenyl)-1,2-benzoxazol-6-yl furan-2-carboxylate is a synthetic organic compound notable for its complex structure and potential biological activities. Its molecular formula is $C_{18}H_{8}F_{3}NO_{4}$ with a molecular weight of approximately 359.3 g/mol. The compound features a trifluorophenyl group, a benzoxazole moiety, and a furan-2-carboxylate unit, which contribute to its unique chemical properties and biological interactions .

Chemical Structure and Properties

The structural characteristics of 3-(3,4,5-trifluorophenyl)-1,2-benzoxazol-6-yl furan-2-carboxylate include:

Property	Value
Molecular Formula	C₁₈H₈F₃NO₄
Molecular Weight	359.3 g/mol
Density	1.5 ± 0.1 g/cm³
Boiling Point	499.3 ± 40.0 °C
Flash Point	255.8 ± 27.3 °C
LogP	3.39

The presence of three fluorine atoms enhances the compound's stability and lipophilicity, making it an attractive candidate for pharmaceutical applications .

Anticancer Properties

Research has indicated that 3-(3,4,5-trifluorophenyl)-1,2-benzoxazol-6-yl furan-2-carboxylate exhibits significant anticancer activity. Preliminary studies suggest that the compound may interact with specific enzymes or receptors involved in cancer cell proliferation and survival. For instance, it has been shown to inhibit the growth of various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest .

Case Study:
In a study evaluating the cytotoxic effects of this compound on human cancer cell lines, it was found to exhibit IC50 values significantly lower than standard chemotherapeutic agents such as Combretastatin-A4 (CA-4). The results demonstrated that the compound selectively inhibited cancer cell growth while sparing normal cells .

Anti-inflammatory Effects

Additionally, 3-(3,4,5-trifluorophenyl)-1,2-benzoxazol-6-yl furan-2-carboxylate has been investigated for its anti-inflammatory properties. In vitro assays revealed that it could reduce the production of pro-inflammatory cytokines in activated macrophages, indicating its potential use in treating inflammatory diseases .

The mechanism by which 3-(3,4,5-trifluorophenyl)-1,2-benzoxazol-6-yl furan-2-carboxylate exerts its biological effects is believed to involve:

• Enzyme Inhibition: The trifluorophenyl group enhances binding affinity to target enzymes.
• Receptor Modulation: The compound may modulate receptor activities linked to cell signaling pathways involved in cancer progression.

These interactions are crucial for its anticancer and anti-inflammatory activities .